Cas no 1804139-40-9 ((3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol)

• Product Name: (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol
• CAS No: 1804139-40-9
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4906874
• Update Time: 2025-05-24

(3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethyl)pyridine-4-methanol
• (3-iodo-2-(trifluoromethyl)pyridin-4-yl)methanol
• (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol

• Inchi： 1S/C7H5F3INO/c8-7(9,10)6-5(11)4(3-13)1-2-12-6/h1-2,13H,3H2
• InChI Key： AEZDMKCMYSHQDH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol

Comprehensive Overview of (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol (CAS No. 1804139-40-9)

(3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and iodo substitution, make it a valuable intermediate in the synthesis of bioactive compounds. The compound's CAS No. 1804139-40-9 ensures precise identification in regulatory and commercial contexts. Researchers are increasingly interested in this molecule due to its potential role in developing next-generation therapeutics and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has spotlighted (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol. Fluorine incorporation often enhances metabolic stability and bioavailability, addressing key challenges in medicinal chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds, a hot topic in AI-driven molecular design. Computational tools like quantum chemistry modeling are being employed to predict its reactivity, aligning with industry trends toward in-silico experimentation.

From a synthetic perspective, the hydroxymethyl group in this compound offers versatile functionalization opportunities. It serves as a handle for cross-coupling reactions or esterification, critical for creating diverse chemical libraries. This adaptability resonates with the pharmaceutical industry's focus on high-throughput screening and fragment-based drug discovery. Notably, its iodo substituent enables participation in palladium-catalyzed couplings, a staple in modern API manufacturing.

Environmental considerations surrounding halogenated compounds have spurred innovations in green chemistry applications of this material. Researchers are exploring catalytic methods to minimize waste during its utilization, responding to the broader push for sustainable synthesis. These efforts align with frequently searched terms like "eco-friendly fluorination techniques" and "recyclable catalysts in heterocycle chemistry", reflecting market priorities.

Analytical characterization of CAS No. 1804139-40-9 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The compound's distinct 19F-NMR signature provides a diagnostic tool for reaction monitoring, a feature valued in process chemistry optimization. This aspect connects with popular queries about "real-time reaction analysis" and "spectroscopic quality control" in organic synthesis.

In material science, the electron-withdrawing trifluoromethyl group contributes to developing organic electronic materials. This intersects with booming interest in flexible electronics and OLED technologies, where such modified pyridines may serve as charge transport modifiers. Patent literature reveals growing IP activity around related structures, particularly for optoelectronic applications.

Storage and handling protocols for (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol emphasize standard practices for air-sensitive intermediates. While not classified as hazardous, its light-sensitive nature warrants amber glass containers, a detail frequently queried in chemical storage forums. Suppliers often provide certificates of analysis with batch-specific purity data, addressing industry demands for QC documentation.

The global market for functionalized pyridines shows steady growth, with CAS 1804139-40-9 representing an emerging niche. Regional production capabilities and custom synthesis services have become competitive differentiators, as evidenced by search trends for "specialty chemical suppliers" and "contract research organizations". Pricing intelligence suggests premium valuation for such high-purity building blocks in lead optimization campaigns.

Academic interest in this compound appears in studies of structure-activity relationships for kinase inhibitors and G-protein coupled receptor modulators. These applications tap into trending research areas like targeted cancer therapies and neuropharmaceuticals, frequently mentioned in grant proposals and research publications. The molecule's three-dimensional complexity makes it particularly relevant for allosteric drug design strategies.

Looking ahead, (3-Iodo-2-(trifluoromethyl)pyridin-4-yl)methanol is poised to maintain relevance across multiple disciplines. Its intersection with precision medicine, agrochemical innovation, and advanced materials ensures continued investigation. The compound exemplifies how multifunctional intermediates bridge discovery and development pipelines, answering the market's call for versatile synthetic tools in molecular innovation.